Cas no 893576-11-9 (N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride)

• Product Name: N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride
• CAS No: 893576-11-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD07405944
• CID: 1086932
• PubChem ID: 4717591
• Update Time: 2025-06-09

N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxybenzyl)-2-methylpropan-1-amine
• CHEMBRDG-BB 9071991
• AKOS000226874
• [(3-methoxyphenyl)methyl](2-methylpropyl)amine
• N-isobutyl-N-(3-methoxybenzyl)amine
• AN-465/42518735
• MFCD07405944
• EN300-32541
• 893576-11-9
• N-(3-METHOXYBENZYL)-2-METHYL-1-PROPANAMINE
• N-[(3-methoxyphenyl)methyl]-2-methylpropan-1-amine
• STK281159
• N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride

• MDL： MFCD07405944
• Inchi： 1S/C12H19NO/c1-10(2)8-13-9-11-5-4-6-12(7-11)14-3/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： YSWWWWWQNTUHPV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNCC(C)C

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.943
• Boiling Point: 271.5°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.496
• PSA: 21.26000
• LogP: 2.83170

N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride

N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride (CAS No. 893576-11-9): An Overview

N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride (CAS No. 893576-11-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methoxylated Amine Hydrochloride, is characterized by its unique molecular structure, which includes a methoxybenzyl group and a 2-methylpropanamine moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development and chemical synthesis.

The chemical formula of N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride is C₁₂H₁₈NO₂·HCl, with a molecular weight of approximately 240.73 g/mol. Its structural features contribute to its potential biological activities, including interactions with specific receptors and enzymes. Recent studies have explored the pharmacological properties of this compound, highlighting its potential as a lead molecule for the development of novel therapeutic agents.

In the realm of medicinal chemistry, N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride has been investigated for its role in modulating neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential utility in the treatment of neurological disorders such as depression and anxiety. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders.

The synthesis of N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride involves several well-documented chemical reactions. Typically, the process begins with the formation of the methoxybenzyl intermediate, followed by the introduction of the 2-methylpropanamine group through nucleophilic substitution or other coupling reactions. The final step involves the conversion to the hydrochloride salt form to enhance its solubility and stability. This synthetic route is highly reproducible and can be scaled up for industrial production.

Clinical trials have provided valuable insights into the safety and efficacy of N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride. Preliminary studies have demonstrated that this compound exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In addition to its pharmaceutical applications, N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride has been explored for its use in chemical synthesis and materials science. Its unique structural features make it a versatile building block for the creation of more complex molecules with diverse functionalities. For example, it can be used as a precursor in the synthesis of polymers and other advanced materials with tailored properties.

The environmental impact of N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride is another important consideration in its development and application. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for environmental accumulation. However, responsible disposal practices are essential to minimize any adverse effects on ecosystems.

In conclusion, N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride (CAS No. 893576-11-9) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, this compound may play a significant role in addressing unmet medical needs and advancing scientific knowledge.